Cas no 2563-26-0 (4,5-Dibromobenzene-1,2-diol (90%, technical grade))

4,5-Dibromobenzene-1,2-diol (90%, technical grade) is a brominated diol compound primarily used as an intermediate in organic synthesis and specialty chemical production. Its high bromine content and diol functionality make it valuable for applications in pharmaceuticals, agrochemicals, and polymer chemistry. The technical grade (90% purity) is suitable for industrial processes where high reactivity and cost efficiency are prioritized. The compound’s structure allows for further functionalization, enabling the synthesis of complex derivatives. Care should be taken during handling due to its potential reactivity. Storage under inert conditions is recommended to maintain stability. This product is supplied as a solid, typically in bulk quantities for industrial use.
4,5-Dibromobenzene-1,2-diol (90%, technical grade) structure
2563-26-0 structure
Product Name:4,5-Dibromobenzene-1,2-diol (90%, technical grade)
CAS No:2563-26-0
MF:C6H4Br2O2
MW:267.902760505676
MDL:MFCD00233157
CID:43174
PubChem ID:223326
Update Time:2025-10-29

4,5-Dibromobenzene-1,2-diol (90%, technical grade) Chemical and Physical Properties

Names and Identifiers

    • 4,5-Dibromobenzene-1,2-diol
    • 1,2-Benzenediol,4,5-dibromo
    • 3,4-dibromocatechol
    • 4,5-bromocatechol
    • 4,5-Dibromo-1,2-benzenediol
    • 4,5-dibromo-1,2-dihydroxybenzene
    • 4,5-dibromocatechol
    • 4,5-dibromopyrocatechol
    • AmbscLK-48
    • BEN009
    • dibromocatechol
    • Pyrocatechol, 4,5-dibromo- (6CI,7CI)
    • NSC10858
    • SR-01000390077-1
    • D94847
    • J-016072
    • 4,5-Dibromobenzene-1,2-diol, 90%, technical grade
    • 4,5-Dibromo-1,2-benzenediol #
    • 2563-26-0
    • FT-0753508
    • LS-06283
    • MFCD00233157
    • DTXSID30278972
    • Benzen-1,2-diol, 4,5-dibromo-
    • NSC-10858
    • SCHEMBL67808
    • 4, 5-dibromobenzene-1, 2-diol
    • CS-0157825
    • SR-01000390077
    • AKOS000266516
    • Q229847
    • ALBB-019187
    • 1,2-Benzenediol, 4,5-dibromo-
    • DB-049850
    • 4,5-Dibromobenzene-1,2-diol (90%, technical grade)
    • MDL： MFCD00233157
    • Inchi： 1S/C6H4Br2O2/c7-3-1-5(9)6(10)2-4(3)8/h1-2,9-10H
    • InChI Key： IOZHUUKIHMKXRG-UHFFFAOYSA-N
    • SMILES： BrC1C(=CC(=C(C=1)O)O)Br

Computed Properties

  • Exact Mass: 265.85800
  • Monoisotopic Mass: 265.857805
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 2.6
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Density: 2.257
  • Boiling Point: 328.5°Cat760mmHg
  • Flash Point: 152.5°C
  • Refractive Index: 1.69
  • PSA: 40.46000
  • LogP: 2.62280

4,5-Dibromobenzene-1,2-diol (90%, technical grade) Security Information

4,5-Dibromobenzene-1,2-diol (90%, technical grade) Customs Data

  • HS CODE：2908199090
  • Customs Data：

    China Customs Code:

    2908199090

    Overview:

    HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%

4,5-Dibromobenzene-1,2-diol (90%, technical grade) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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eNovation Chemicals LLC
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eNovation Chemicals LLC
D964439-5g
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abcr
AB411338-500 mg
4,5-Dibromobenzene-1,2-diol
 2563-26-0
500mg
 €272.40 2023-04-24
abcr
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4,5-Dibromobenzene-1,2-diol (90%, technical grade) Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:2563-26-0)4,5-Dibromobenzene-1,2-diol (90%, technical grade)
Order Number:A1180816
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:45
Price ($):414.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:2563-26-0)4,5-Dibromobenzene-1,2-diol (90%, technical grade)
A1180816
Purity:99%
Quantity:5g
Price ($):414.0
Email